Cas no 897622-15-0 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide)

• Product name: N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide
• CAS No: 897622-15-0
• MF: C₁₃H₂₀FN₃O₄S₂
• MW: 365.444004058838
• CID: 6211279
• PubChem ID: 16825878

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide
• N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)methanesulfonamide
• 897622-15-0
• AKOS024625282
• F2069-0047
• N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)methanesulfonamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]methanesulfonamide

• Inchi： 1S/C13H20FN3O4S2/c1-22(18,19)15-6-11-23(20,21)17-9-7-16(8-10-17)13-4-2-12(14)3-5-13/h2-5,15H,6-11H2,1H3
• InChI Key： CVNKDZGECLMGNB-UHFFFAOYSA-N
• SMILES： S(CCNS(C)(=O)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.08792664g/mol
• Monoisotopic Mass: 365.08792664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide

Comprehensive Overview of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide (CAS No. 897622-15-0)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide (CAS No. 897622-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for targeting specific biological pathways.

The structural complexity of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide includes a 4-fluorophenyl group attached to a piperazine ring, further linked to a methanesulfonamide moiety via a sulfonyl bridge. This arrangement is critical for its bioactivity, as the fluorophenyl group enhances lipophilicity, while the sulfonamide group contributes to hydrogen bonding capabilities. Such features are highly valued in the design of small-molecule inhibitors and receptor modulators.

In recent years, the demand for highly selective and potent compounds like N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's potential to interact with G-protein-coupled receptors (GPCRs) and ion channels has made it a subject of interest in neuroscience and oncology research. Its CAS No. 897622-15-0 is frequently cited in patent applications and scientific literature, underscoring its relevance in modern pharmacology.

From a synthetic chemistry perspective, the preparation of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. The compound's purity and stability are paramount, as they directly influence its performance in in vitro and in vivo assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

The growing interest in personalized medicine and drug repurposing has further highlighted the importance of compounds like N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide. Researchers are investigating its potential to address unmet medical needs, particularly in disorders related to neurotransmission and cellular signaling. Its CAS No. 897622-15-0 is often searched in databases like PubChem and SciFinder, reflecting its prominence in academic and industrial settings.

In conclusion, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)methanesulfonamide (CAS No. 897622-15-0) represents a promising avenue for future research. Its intricate chemical architecture and potential therapeutic applications make it a valuable asset in the quest for innovative biopharmaceuticals. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing drug discovery and molecular biology.